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Compound Name:
5-chloro-1H-pyrrolo[3,2-b]pyridin-

3-amine

Cat. No.: B12097747

Get Quote

Executive Summary
5-Chloro-1H-pyrrolo[3,2-b]pyridin-3-amine (CAS 1116136-64-1) is a specialized heterocyclic

building block belonging to the 4-azaindole class.[1] Distinct from the more common 7-

azaindole, this scaffold offers unique vectors for intellectual property (IP) development in kinase

inhibitor discovery. The C3-amino group serves as a critical "hinge-binding" motif or a handle

for amide coupling, while the C5-chlorine atom provides a versatile electrophilic site for

palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), enabling

rapid library expansion.

This guide outlines the physicochemical profile, validated synthetic protocols, and medicinal

chemistry applications of this core scaffold.

Chemical Identity & Physicochemical Profile[2][3][4]
[5]
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Property Data

Chemical Name 5-Chloro-1H-pyrrolo[3,2-b]pyridin-3-amine

CAS Number (Free Base) 1116136-64-1

CAS Number (HCl Salt) 2718209-83-5

Molecular Formula C₇H₆ClN₃

Molecular Weight 167.59 g/mol

SMILES Nc1c[nH]c2nc(Cl)ccc12

Structure Class 4-Azaindole (Pyrrolo[3,2-b]pyridine)

pKa (Calculated) ~5.2 (Pyridine N), ~16 (Pyrrole NH)

Appearance
Off-white to pale yellow solid (oxidizes to brown

upon air exposure)

Solubility
Soluble in DMSO, DMF; limited solubility in

DCM/Water

Synthetic Methodology
The synthesis of the 3-amino derivative typically proceeds via the functionalization of the

parent 5-chloro-1H-pyrrolo[3,2-b]pyridine. Two primary routes are established: Nitration-

Reduction (Route A) and Curtius Rearrangement (Route B).

Route A: Nitration-Reduction (Direct C3
Functionalization)
This route utilizes the electron-rich nature of the C3 position in the pyrrole ring.

Step 1: Nitration

Reagents: HNO₃, H₂SO₄.[2]

Protocol: Dissolve 5-chloro-1H-pyrrolo[3,2-b]pyridine in concentrated H₂SO₄ at 0°C. Add

fuming HNO₃ dropwise. The electrophilic aromatic substitution occurs exclusively at C3 due
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to the directing effect of the pyrrole nitrogen.

Critical Control: Maintain temperature <10°C to prevent over-nitration or decomposition of

the pyridine ring.

Step 2: Reduction

Reagents: SnCl₂·2H₂O in EtOH/HCl or H₂/Pd-C (care required to avoid dechlorination).

Protocol: The nitro intermediate is reduced to the amine. Stannous chloride is preferred to

preserve the C5-chlorine atom, which is susceptible to hydrogenolysis under aggressive

catalytic hydrogenation conditions.

Route B: Protection & Deprotection (High Purity)
For drug development, isolating the free amine can be difficult due to oxidative instability. A

protected carbamate approach is often superior.

Protocol:

Starting Material: 5-Chloro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid.

Curtius Rearrangement: Treat with DPPA (diphenylphosphoryl azide) and t-BuOH to form the

Boc-protected amine (tert-butyl (5-chloro-1H-pyrrolo[3,2-b]pyridin-3-yl)carbamate).

Deprotection: 4N HCl in Dioxane/EtOAc yields the stable hydrochloride salt (CAS 2718209-

83-5).

Visualization: Synthetic Workflow
The following diagram illustrates the logical flow for synthesizing the target amine and its

downstream derivatives.
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Figure 1: Synthetic pathways for generating and functionalizing the 5-chloro-1H-pyrrolo[3,2-
b]pyridin-3-amine scaffold.

Medicinal Chemistry Applications
Kinase Hinge Binding
The 3-amino-4-azaindole motif is a bioisostere of the adenine ring in ATP. It functions as a

bidentate hydrogen bond donor/acceptor pair, interacting with the "hinge region" of kinase

enzymes.

Pyrrole NH (N1): H-bond donor to the hinge backbone carbonyl.

Pyridine N (N4): H-bond acceptor from the hinge backbone NH.

C3-Amine: Solubilizing group or vector for extending into the ribose binding pocket.

Structure-Activity Relationship (SAR) Logic
The C5-Chlorine is the strategic pivot point for this molecule.

Why it matters: Unlike the 3-amine (which anchors the molecule), the 5-chloro position points

towards the solvent-exposed region or the hydrophobic back-pocket, depending on the

kinase conformation (DFG-in vs. DFG-out).

Reaction: It readily undergoes Palladium-catalyzed cross-coupling (Suzuki, Stille) to attach

aryl or heteroaryl groups, tuning potency and selectivity.
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Visualization: Kinase Signaling Intervention
This scaffold is relevant in pathways like JAK-STAT and MPS1 (TTK), often upregulated in

oncology.
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Figure 2: Mechanism of action for 4-azaindole derivatives in blocking kinase-dependent

signaling cascades.

Handling & Stability Protocols
Trustworthiness Check: The free base amine is electron-rich and prone to oxidation.
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Storage: Store strictly at -20°C under an inert atmosphere (Argon/Nitrogen).

Formulation: For long-term libraries, convert to the Hydrochloride salt (CAS 2718209-83-5).

The salt form is a stable solid at room temperature.

Analysis:

LCMS: Expect an [M+H]+ peak at ~168/170 (Chlorine isotope pattern 3:1).

NMR: The C2-H proton (pyrrole) is diagnostic, typically appearing as a doublet or singlet

around 7.0-7.5 ppm depending on the solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 5-Chloro-1H-pyrrolo[3,2-b]pyridin-3-
amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12097747/docs#technical-guide-5-chloro-1h-pyrrolo-
3-2-b-pyridin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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